1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 1-[1-(methylamino)cyclobutyl]but-3-yn-1-one
• InChI: InChI=1S/C9H13NO/c1-3-5-8(11)9(10-2)6-4-7-9/h1,10H,4-7H2,2H3
• InChI Key: LSKOJQKQEGZAFR-UHFFFAOYSA-N
• Canonical SMILES: CNC1(CCC1)C(=O)CC#C

Description

1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one is a chemical compound with the molecular formula C9H13NO and a molecular weight of 151.21 g/mol . This compound is primarily used for research purposes and is known for its unique structure, which includes a cyclobutyl ring and a but-3-yn-1-one moiety.

Preparation Methods

The synthesis of 1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one involves several steps. One common synthetic route includes the reaction of cyclobutanone with methylamine to form 1-(methylamino)cyclobutanone. This intermediate is then reacted with propargyl bromide under basic conditions to yield the final product . Industrial production methods may vary, but they generally follow similar reaction pathways with optimized conditions for higher yields and purity.

Chemical Reactions Analysis

1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the cyclobutyl ring or the alkyne moiety, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts like palladium on carbon, and temperature control to optimize reaction rates and yields. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the development of new materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target being studied .

Comparison with Similar Compounds

1-[1-(Methylamino)cyclobutyl]but-3-yn-1-one can be compared with similar compounds such as:

1-[(Methylamino)methyl]cyclobutylmethanol: This compound has a similar cyclobutyl ring but differs in the functional groups attached, leading to different chemical and biological properties.

1-(Methylamino)but-3-yn-2-one: This compound shares the alkyne moiety but has a different overall structure, affecting its reactivity and applications.

The uniqueness of this compound lies in its specific combination of functional groups and ring structure, which provides distinct chemical and biological properties compared to its analogs.